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Compound of Interest

Compound Name: Tinidazole (Standard)

Cat. No.: B151819

This technical guide provides an in-depth analysis of the Material Safety Data Sheet (MSDS)
for Tinidazole, a synthetic antiprotozoal and antibacterial agent. Designed for researchers,
scientists, and drug development professionals, this document consolidates critical safety,
handling, and toxicological data, alongside relevant experimental methodologies and
mechanism of action pathways.

Substance Identification and Physicochemical
Properties

Tinidazole is a second-generation 5-nitroimidazole derivative used in the treatment of various
infections caused by protozoa and anaerobic bacteria.[1][2] Its chemical and physical
characteristics are fundamental to understanding its behavior in a laboratory setting.

Table 1: Identification of Tinidazole
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Identifier Data Reference
1-[2-(ethylsulfonyl)ethyl]-2-
Chemical Name methyl-5-nitro-1H- [2][3]
imidazole
Synonyms Fasigyn, Trimonase, Simplotan  [1][3][4]
CAS Number 19387-91-8 [31[4]
Molecular Formula C8H13N304S [2][5]
Molecular Weight 247.27 g/mol [2]
| EC Number | 243-014-4 |[3] |
Table 2: Physicochemical Properties of Tinidazole
Property Value Reference
White or pale yellow
Appearance .
crystalline powder
Melting Point 118-120 °C [6]
Boiling Point 528.4 °C (Predicted) [1][6]
Practically insoluble in water;
- soluble in acetone, methylene
Solubility (11161171

chloride, ethanol, and DMSO.

Sparingly soluble in methanol.

Log P (n-octanol/water)

-0.4

| pKa | 2.30 (Predicted) |[6] |

Hazard Identification and Classification

Tinidazole is classified as a hazardous substance requiring careful handling. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for its potential risks.
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Table 3: GHS Hazard Classification for Tinidazole

. . Hazard
Pictogram(s) Signal Word Hazard Code(s)
Statement(s)

I
wsalt text
wsalt text

| Danger | GHS08, GHSO07 | H312+H332: Harmful in contact with skin or if inhaled.[3] H341:
Suspected of causing genetic defects.[3] H351: Suspected of causing cancer.[3] H360D /
H361: May damage the unborn child; Suspected of damaging fertility.[3][8] H372: Causes
damage to organs through prolonged or repeated exposure.[8] |

Primary Health Risks

(Carcinogenicity (H351)j (Germ Cell Mutagenicity (H341)j (Reproductive Toxicity (H361)j

\4

GHS08

Health Hazard

Click to download full resolution via product page
Caption: Logical relationship of primary long-term health hazards for Tinidazole.

Toxicological Profile

The toxicological data for Tinidazole indicates moderate acute toxicity and significant long-term
health risks. Animal studies have shown it to be a suspected carcinogen, mutagen, and
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reproductive toxin, largely based on its structural similarity to metronidazole.[9][10][11]

Table 4: Acute Toxicity Data (LD50) for Tinidazole

Exposure Route Species Dose Reference
Oral Rat 2,710 mgl/kg [31[12]
Oral Mouse 3,200 mg/kg [3]
Intraperitoneal Rat 2,720 mg/kg [3][12]
Intraperitoneal Mouse 2,730 mg/kg [3]
Subcutaneous Rat 3,000 mg/kg [31[12]

| Intravenous | Rat | >250 mg/kg |[3][12] |

Handling, Storage, and Stability

Proper handling and storage procedures are essential to ensure the stability of Tinidazole and
the safety of laboratory personnel.

Table 5: Handling and Storage Recommendations

Parameter Recommendation Reference

Handle in a well-ventilated
area or under a laboratory
fume hood. Avoid dust
) formation. Wear

Handling i [S1[81[12][13]
appropriate personal
protective equipment
(gloves, protective

clothing, eye protection).

| Storage | Store at controlled room temperature 20-25°C (68-77°F). Keep in a tightly closed,
light-resistant container. Store locked up and away from incompatible materials. |[4][13][14] |
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Table 6: Stability and Reactivity Profile

Parameter Description Reference

Stable under

Chemical Stability recommended storage [6][8]
conditions.

Conditions to Avoid Excess heat and direct light. [4][15]

Incompatible Materials Strong oxidizing agents. [31[6]

| Hazardous Decomposition | Upon combustion, may produce carbon oxides (CO, CO2),
nitrogen oxides (NOx), and sulfur oxides. |[3][4][5] |

Experimental Protocols and Methodologies
This section outlines methodologies relevant to assessing the stability and safety of Tinidazole.

To evaluate the stability-indicating properties of an analytical method for Tinidazole, forced
degradation studies are performed. This involves subjecting the drug to various stress
conditions to produce potential degradants.[2]

Methodology:

o Preparation: Prepare solutions of Tinidazole at a known concentration (e.g., 500-600 mg
tablets).[2]

o Stress Application: Expose the solutions to the following conditions:

[¢]

Acid Hydrolysis: 0.5 N HCI at 50°C for 5 hours.[2]

[¢]

Base Hydrolysis: 0.5 N NaOH at 50°C for 5 hours.[2]

[e]

Oxidative Degradation: 3% H202 at room temperature for 24 hours.[2]

o

Thermal Degradation: Heat at 80°C for 5 hours.[2]
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o Photolytic Degradation: Expose to UV light (200 Wh/m?2) and sunlight (1.2 million lux
hours).[2]

+ Analysis: Analyze the stressed samples using a validated stability-indicating method, such as
gradient Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with a PDA
detector, to separate the parent drug from any degradation products.[2]

Stressors :

Prepare Tinidazole . — A
{ Solution J : hetdBase Photolyte :

Apply Stress Conditions

Generate
Degradants

Analyze via RP-HPLC
with PDA Detector

Assess Degradation Profile
& Method Specificity

Click to download full resolution via product page

Caption: Experimental workflow for a forced degradation study of Tinidazole.
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Acute oral toxicity studies are conducted to determine the median lethal dose (LD50) of a
substance. The data presented in Table 4 would have been generated using a protocol similar
to the one outlined below.

Methodology:

e Animal Selection: Use a standardized strain of laboratory animals (e.g., Wistar rats or Swiss
albino mice).

o Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days.

e Dosing: Administer Tinidazole orally (via gavage) in graded doses to several groups of
animals. A control group receives the vehicle only.

o Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body
weight for a period of 14 days.

e Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

o Data Analysis: Analyze the mortality data using appropriate statistical methods (e.g., Probit
analysis) to calculate the LD50 value.
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Caption: General experimental workflow for an acute oral toxicity study.

Mechanism of Action

The antimicrobial activity of Tinidazole is dependent on its chemical reduction within the target
organism.

Mechanism:
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» Tinidazole, an inactive prodrug, passively diffuses into anaerobic microorganisms (e.g.,
protozoa and bacteria).[11]

« Inside the cell, the drug's nitro group is reduced by low-redox-potential electron transport
proteins.[11]

» This reduction process forms short-lived, cytotoxic reactive intermediates, such as nitro
radical anions.

e These reactive intermediates bind to and damage the organism's DNA, leading to strand
breakage and cell death.[11]

Tinidazole Entry into Enzymatic Reduction Generation of Cytotoxic DNA Damage & Cell Death
(Prodrug) Anaerobic Cell of Nitro Group Radical Intermediates Strand Breakage

Click to download full resolution via product page
Caption: Simplified signaling pathway for the mechanism of action of Tinidazole.

First-Aid and Emergency Procedures

In the event of exposure or accident, the following first-aid and emergency measures should be
implemented.

Table 7: First-Aid Measures
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Exposure Route

Inhalation

Procedure

Move the person to fresh
air. If breathing is difficult,
provide oxygen. Seek
medical attention.

Reference

[41012]

Skin Contact

Remove contaminated
clothing. Wash affected area

with plenty of soap and water.

[4]119]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if
present and easy to do. Seek

medical attention.

[4112]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical advice. [[4][5] |

Table 8: Fire-Fighting Measures

Parameter Description Reference
. May be combustible at
Flammability . [4]
high temperatures.
Use dry chemical, carbon
Suitable Extinguishing Media dioxide (CO2), water spray, or [51[12]

alcohol-resistant foam.

| Protective Equipment | Wear self-contained breathing apparatus (SCBA) and full protective

gear. |[13] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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